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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193

Technical Guide: 5-Bromo-5-Hexen-2-one

For Researchers, Scientists, and Drug Development Professionals

Initial Assessment: Extensive searches for "5-bromo-5-Hexen-2-one" across chemical supplier
databases and the scientific literature have yielded no specific information regarding its
commercial availability, synthesis, or characterization. This suggests that this particular isomer
is not a readily available or commonly studied compound.

Alternative Compound Analysis: As a viable alternative, this guide will focus on the closely
related and commercially available isomer, 1-Bromo-5-hexen-2-one (CAS No. 145967-22-2).
This compound shares key functional groups with the requested molecule and offers a valuable
starting point for research and development activities.

Commercial Availability and Suppliers of 1-Bromo-5-
hexen-2-one

1-Bromo-5-hexen-2-one is available from various chemical suppliers. The availability and
product specifications should be confirmed directly with the suppliers.

Table 1: Representative Suppliers of 1-Bromo-5-hexen-2-one
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Supplier Product Number Purity Notes
Smolecule S682012 Not specified In Stock
(Representative -

other suppliers may

exist)

Physicochemical Properties of 1-Bromo-5-hexen-2-
one

A summary of the key physicochemical properties of 1-Bromo-5-hexen-2-one is provided
below. This data is essential for handling, storage, and experimental design.

Table 2: Physicochemical Data for 1-Bromo-5-hexen-2-one

Property Value

CAS Number 145967-22-2

Molecular Formula CeH9oBroO

Molecular Weight 177.04 g/mol

IUPAC Name 1-bromohex-5-en-2-one

Canonical SMILES C=CCCC(=0O)CBr

inChi INChl=1S/C6H9BrO/c1-2-3-4-6(8)5-7/h2H,1,3-
5H2

InChl Key SICVUWZDYJMQCT-UHFFFAOYSA-N

Synthesis of 1-Bromo-5-hexen-2-one

Several synthetic routes to 1-Bromo-5-hexen-2-one have been described. The choice of
method will depend on the available starting materials, desired scale, and laboratory
capabilities.
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General Synthetic Approaches

e Bromination of 5-Hexen-2-one: The direct bromination of 5-hexen-2-one is a common
method. Reagents such as bromine or phosphorus tribromide can be employed for this
transformation. Careful control of reaction conditions is necessary to achieve selective
bromination at the C1 position.

» Halogenation of an Alkene Precursor: An alternative strategy involves the bromination of a
suitable alkene precursor, followed by oxidation to introduce the ketone functionality at the
C2 position.

o Grignard Reactions: A multi-step approach could involve the use of Grignard reagents with
appropriate carbonyl compounds, followed by subsequent transformations to yield 1-
bromohex-5-en-2-one.

A generalized workflow for the synthesis via bromination of 5-hexen-2-one is presented below.

Brominating Agent
(e.g., Brz, PBrs3)

Purification
FEEE SR A2 (e.g., Distillation, Chromatography))

Bromination Reaction

Click to download full resolution via product page
Caption: Synthetic workflow for 1-Bromo-5-hexen-2-one.

Chemical Reactivity and Potential Applications

1-Bromo-5-hexen-2-one possesses multiple reactive sites, making it a versatile building block
in organic synthesis.

e Nucleophilic Substitution: The bromine atom at the C1 position is susceptible to nucleophilic
attack, allowing for the introduction of a wide range of functional groups.
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e Reactions at the Carbonyl Group: The ketone functionality can undergo various reactions,
such as reduction to an alcohol, or reaction with Grignard reagents to form tertiary alcohols.

o Reactions of the Alkene: The terminal double bond can participate in addition reactions, such
as hydrogenation, halogenation, or epoxidation.

This trifunctional nature makes 1-bromo-5-hexen-2-one a potentially valuable precursor for the
synthesis of complex molecules in drug discovery and materials science.

1-Bromo-5-hexen-2-one

Nucleophilic Substitution Carbonyl Reactions Alkene Reactions
(at C1-Br) (at C2=0) (at C5=C6)

Click to download full resolution via product page

Caption: Reactivity of 1-Bromo-5-hexen-2-one.

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of 1-bromo-5-hexen-2-one
would need to be developed based on specific research goals and safety assessments. It is
recommended to consult standard organic chemistry laboratory manuals and relevant scientific
literature for detailed procedures on reactions such as bromination, nucleophilic substitution,
and reductions. Always conduct a thorough risk assessment before performing any chemical
synthesis.

Disclaimer: This document is intended for informational purposes only and does not constitute
a recommendation or endorsement of any specific product or protocol. All laboratory work
should be conducted by qualified individuals in appropriately equipped facilities and in
accordance with all applicable safety regulations.

« To cite this document: BenchChem. [commercial availability and suppliers of 5-Hexen-2-one,
5-bromo-]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15472193#commercial-availability-and-suppliers-of-
5-hexen-2-one-5-bromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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